Cas no 1806537-63-2 (2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1806537-63-2
• MF: C₇H₄F₄INO
• MW: 321.010848045349
• CID: 4906180
• Update Time: 2025-05-19

2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4INO/c8-3-14-6-5(7(9,10)11)1-4(12)2-13-6/h1-2H,3H2
• InChI Key： YYWKTESAWAREHN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 1806537-63-2)

2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine, identified by its CAS number 1806537-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine, particularly the presence of fluorine, iodine, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The compound's molecular structure consists of a pyridine ring substituted with a methoxy group at the 2-position, an iodine atom at the 5-position, and a trifluoromethyl group at the 3-position. These substituents not only influence the electronic and steric properties of the molecule but also enhance its reactivity, making it a valuable intermediate in organic synthesis. The fluorine atom, in particular, introduces electron-withdrawing effects that can modulate the reactivity of adjacent functional groups, while the iodine atom serves as a good leaving group in nucleophilic substitution reactions.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives have been extensively studied due to their role as key scaffolds in many pharmacologically active agents. Among these derivatives, 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine has emerged as a versatile building block for constructing more complex molecules with enhanced biological activity. Its unique structural features make it particularly useful in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine is its potential application in the development of antiviral and anticancer agents. The trifluoromethyl group is known to improve metabolic stability and binding affinity to biological targets, while the iodine substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. These properties make it an attractive candidate for designing drugs that require precise targeting and high selectivity.

Recent studies have demonstrated the utility of 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine in synthesizing novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the pyridine core with fluorinated and halogenated groups, researchers have been able to develop inhibitors with improved potency and selectivity. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are key targets in oncology research.

The use of computational chemistry and molecular modeling techniques has further enhanced the understanding of how structural modifications affect the biological activity of 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine. These methods allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. By leveraging these computational tools, scientists can accelerate the drug discovery process and identify new candidates with enhanced therapeutic potential.

In addition to its role in kinase inhibition, 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine has also been explored as a precursor for developing antiviral agents. Viruses often rely on host cellular machinery for replication, making them susceptible to inhibitors targeting specific enzymes or proteins involved in viral replication cycles. The structural versatility of this compound allows for the creation of derivatives that can disrupt viral protease activity or inhibit viral entry into host cells. Such applications are particularly relevant in light of emerging viral threats that require rapid development of effective antiviral therapies.

The synthesis of 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms can be achieved through nucleophilic aromatic substitution reactions, while iodination can be performed using halogenating agents under controlled conditions. The trifluoromethyl group is typically incorporated via metal-catalyzed cross-coupling reactions or through direct fluorination methods. These synthetic strategies not only showcase the versatility of this compound but also provide valuable insights into modern synthetic methodologies used in pharmaceutical chemistry.

The growing demand for high-quality intermediates in drug development has positioned 2-Fluoromethoxy-5-iodo-3-(trifluoromethyl)pyridine as a critical component in many synthetic pipelines. Its availability from reliable suppliers ensures that researchers can access this valuable building block without significant hurdles. As pharmaceutical companies continue to explore novel therapeutic agents, compounds like this will play an increasingly important role in accelerating drug discovery efforts worldwide.

In conclusion, 2-Ffluoroormethoxy-Ffluoro-ro-Ffluoro-methyl-pyridine (CAS No.F18065F37-F63-F72), with its unique structural featuresFand multifaceted applications,FisFaFpromisingFcompFoundFinFpharmaceutical chemistry.FIts roleFasFinFsyntheticFintermediateFfor developingFnovel therapeutic agents,FparticularlyFinFinhibitors targetingFkinasesFand viruses,Funderscores its importanceFinFthe ongoing effort toimprove human health.FWith continued research and innovation,Fthis compound is likely to remain at forefront offdrug discovery efforts for years to come.